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Compound of Interest

Compound Name: Mtb-IN-9

Cat. No.: B7816386 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides crucial operational and logistical guidance for the proper handling and

disposal of Mtb-IN-9, identified as MtTMPK-IN-9, a moderately potent inhibitor of

Mycobacterium tuberculosis thymidylate kinase (MtbTMPK). Adherence to these procedures is

vital for ensuring laboratory safety and environmental compliance.

Chemical Identification and Hazard Profile
Mtb-IN-9 is the abbreviated name for MtTMPK-IN-9. It is a research chemical used in studies

related to tuberculosis. While a comprehensive, compound-specific Safety Data Sheet (SDS) is

not publicly available, general safety data from suppliers of similar compounds indicates that it

should be handled with care.

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7816386?utm_src=pdf-interest
https://www.benchchem.com/product/b7816386?utm_src=pdf-body
https://www.benchchem.com/product/b7816386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7816386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name MtTMPK-IN-9 TargetMol

Synonyms Mtb-IN-9 -

CAS Number 2987299-68-1 MedChemExpress

Molecular Formula C25H26N6O7 CymitQuimica

Molecular Weight 522.51 g/mol CymitQuimica

Physical State Solid TargetMol

IC50 (MtbTMPK) 48 µM MedChemExpress

Antimycobacterial Activity

(MIC)
6.25 - 9.4 µM MedChemExpress

Experimental Protocols: Safe Handling and Spill
Response
Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Inspect gloves prior to use.

Body Protection: Wear a lab coat. For larger quantities or where there is a risk of splashing,

consider additional protective clothing.

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood. If dust formation is likely, a respirator may be necessary.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Use non-sparking tools to prevent electrostatic discharge.
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Wash hands thoroughly after handling.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further spillage or leakage if it is safe to do so. Do not allow the

chemical to enter drains.

Cleanup:

For solid spills, carefully sweep or scoop up the material, avoiding dust generation.

Use a suitable absorbent material for any dissolved spills.

Place all contaminated materials into a suitable, sealed, and labeled container for

disposal.

Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

Proper Disposal Procedures for Mtb-IN-9
Disposal of Mtb-IN-9 and any contaminated materials must be conducted in accordance with

all applicable federal, state, and local regulations. Discharge into the environment must be

avoided[1].

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Pure, unused Mtb-IN-9 should be disposed of in its original container or a clearly labeled,

compatible waste container.

Contaminated materials (e.g., gloves, absorbent pads, pipette tips) should be collected in

a separate, labeled hazardous waste container.
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Solutions containing Mtb-IN-9 should be collected in a labeled, sealed liquid waste

container. Do not mix with incompatible wastes.

Containerization:

Use suitable, closed containers for all Mtb-IN-9 waste.

Ensure containers are in good condition and compatible with the chemical.

Labeling:

All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name ("MtTMPK-IN-9").

The label should also indicate the primary hazards (e.g., "Irritant," "Handle with Care").

Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Keep containers tightly closed.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Provide the EHS office or contractor with all available information about the waste,

including its chemical name and any known hazards.

Visual Guidance
Mtb-IN-9 Disposal Workflow
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Caption: Decision workflow for the proper disposal of Mtb-IN-9 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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